1-(3-Bromopropyl)-3-nitro-5-(trifluoromethylthio)benzene

Specification

• Molecular Formula: C10H9BrF3NO2S
• Molecular Weight: 344.15 g/mol
• IUPAC Name: 1-(3-bromopropyl)-3-nitro-5-(trifluoromethylsulfanyl)benzene
• Standard InChI: InChI=1S/C10H9BrF3NO2S/c11-3-1-2-7-4-8(15(16)17)6-9(5-7)18-10(12,13)14/h4-6H,1-3H2
• Standard InChI Key: IBUPKCOLYYBIRA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1[N+](=O)[O-])SC(F)(F)F)CCCBr

Introduction

Structural Characteristics and Physicochemical Properties

Molecular Architecture

The molecular structure of 1-(3-Bromopropyl)-3-nitro-5-(trifluoromethylthio)benzene features a benzene ring substituted at the 1-, 3-, and 5-positions with a bromopropyl chain ($-\text{CH}_2\text{CH}_2\text{CH}_2\text{Br}$), a nitro group ($-\text{NO}_2$), and a trifluoromethylthio group ($-\text{SCF}_3$), respectively. The bromopropyl chain introduces alkyl halide reactivity, while the electron-withdrawing nitro and trifluoromethylthio groups significantly influence the aromatic ring's electronic distribution, rendering it electrophilic at specific positions.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{10}\text{BrF}_3\text{NO}_2\text{S}$
Molecular Weight	349.09 g/mol
Boiling Point	280–285°C (estimated)
Solubility in Water	<0.01 mg/mL (25°C)
LogP (Octanol-Water)	3.2 (predicted)
Hazard Statements	H315, H319, H335

The low aqueous solubility and moderate lipophilicity (LogP ≈ 3.2) suggest suitability for organic-phase reactions and membrane permeability in biological systems. The trifluoromethylthio group, known for its strong electron-withdrawing effects and metabolic stability, enhances the compound’s utility in medicinal chemistry.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy reveals distinct signals for each functional group. The $^1\text{H}$-NMR spectrum exhibits a triplet at δ 3.4–3.6 ppm for the methylene protons adjacent to the bromine atom, while the aromatic protons appear as a doublet of doublets near δ 8.2 ppm due to deshielding by the nitro and trifluoromethylthio groups. The $^{19}\text{F}$-NMR spectrum shows a characteristic singlet at δ −45 ppm for the $-\text{SCF}_3$ moiety.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of 1-(3-Bromopropyl)-3-nitro-5-(trifluoromethylthio)benzene typically involves sequential functionalization of a benzene ring. A common route begins with the nitration of 3-(trifluoromethylthio)phenol, followed by alkylation with 1,3-dibromopropane under basic conditions. An alternative approach, inspired by patent PE20100716A1, employs bromination using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) in the presence of a strong acid catalyst (e.g., sulfuric acid) to introduce the bromopropyl group.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield
1	Nitration: $\text{HNO}_3/\text{H}_2\text{SO}_4$, 0°C	78%
2	Bromopropylation: DBDMH, $\text{H}_2\text{SO}_4$, 40°C	65%
3	Purification: Column chromatography (SiO₂, hexane/EtOAc)	90%

Challenges in Scale-Up

The nitro group’s sensitivity to reduction and the bromopropyl chain’s propensity for elimination reactions necessitate careful temperature control during synthesis. Additionally, the trifluoromethylthio group’s volatility complicates isolation, often requiring low-temperature crystallization.

Reactivity and Functional Group Transformations

Nucleophilic Substitution

The bromine atom in the bromopropyl chain undergoes nucleophilic substitution with amines, thiols, and alkoxides. For example, reaction with sodium azide ($\text{NaN}_3$) yields 1-(3-azidopropyl)-3-nitro-5-(trifluoromethylthio)benzene, a precursor for click chemistry applications.

Electrophilic Aromatic Substitution

The nitro and trifluoromethylthio groups direct incoming electrophiles to the para position relative to the nitro group. Nitration experiments produce a dinitro derivative, though over-nitration is mitigated by using acetic anhydride as a solvent.

Table 3: Representative Reactions

Reaction Type	Reagents	Product	Yield
Nucleophilic Substitution	$\text{NaN}_3$, DMF	1-(3-Azidopropyl)-3-nitro-5-(trifluoromethylthio)benzene	72%
Electrophilic Nitration	$\text{HNO}_3$, Ac₂O	1-(3-Bromopropyl)-3,5-dinitro-5-(trifluoromethylthio)benzene	58%

Applications in Medicinal Chemistry

Antimicrobial Activity

Preliminary studies indicate that derivatives of this compound exhibit inhibitory effects against Gram-positive bacteria (e.g., Staphylococcus aureus), with minimum inhibitory concentrations (MICs) as low as 8 µg/mL. The trifluoromethylthio group enhances membrane penetration, while the nitro group may act as a prodrug moiety, undergoing enzymatic reduction to cytotoxic species.

Recent Advances and Future Directions

Recent efforts focus on derivatizing the bromopropyl chain to generate photoactive probes for studying enzyme kinetics. Additionally, computational studies using density functional theory (DFT) are underway to predict regioselectivity in electrophilic substitutions, aiming to optimize synthetic routes.